Cas no 2107872-81-9 (3-Furanol, 3-(2-amino-1-methylethyl)-5-cyclopropyltetrahydro-)

• Product Name: 3-Furanol, 3-(2-amino-1-methylethyl)-5-cyclopropyltetrahydro-
• CAS No: 2107872-81-9
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5277491
• Update Time: 2025-08-03

3-Furanol, 3-(2-amino-1-methylethyl)-5-cyclopropyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3-Furanol, 3-(2-amino-1-methylethyl)-5-cyclopropyltetrahydro-

• Inchi： 1S/C10H19NO2/c1-7(5-11)10(12)4-9(13-6-10)8-2-3-8/h7-9,12H,2-6,11H2,1H3
• InChI Key： SKAJNLRAIMKDJF-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)CC(C(C)CN)(O)C1

Additional information on 3-Furanol, 3-(2-amino-1-methylethyl)-5-cyclopropyltetrahydro-

3-Furanol, 3-(2-amino-1-methylethyl)-5-cyclopropyltetrahydro-

3-Furanol, 3-(2-amino-1-methylethyl)-5-cyclopropyltetrahydro- is a complex organic compound with the CAS number 2107872-81-9. This compound belongs to the class of tetrahydrofuran derivatives, which are widely studied for their unique chemical properties and potential applications in various fields. The compound's structure features a tetrahydrofuran ring substituted with a cyclopropyl group and an aminoalkyl substituent, making it a valuable molecule for both academic research and industrial applications.

The molecular structure of 3-Furanol, 3-(2-amino-1-methylethyl)-5-cyclopropyltetrahydro- is characterized by a five-membered ring system with oxygen as one of the heteroatoms. The presence of the cyclopropyl group at position 5 introduces strain into the molecule, which can influence its reactivity and stability. Additionally, the aminoalkyl group at position 3 adds functionality, enabling this compound to participate in various chemical reactions such as nucleophilic additions and condensations.

Recent studies have highlighted the potential of tetrahydrofuran derivatives like 3-Furanol, 3-(2-amino-1-methylethyl)-5-cyclopropyltetrahydro- in drug discovery. Researchers have explored its ability to act as a bioisostere in medicinal chemistry, where it can replace other functional groups in lead compounds without significantly altering their pharmacokinetic profiles. This property makes it a promising candidate for developing new therapeutic agents targeting various diseases.

In terms of synthesis, 3-Furanol, 3-(2-amino-1-methylethyl)-5-cyclopropyltetrahydro- can be prepared through a variety of methods, including ring-opening reactions of epoxides or through enolate chemistry. These methods allow for precise control over the substitution pattern on the tetrahydrofuran ring, ensuring high purity and yield. The choice of synthetic route often depends on the availability of starting materials and the desired scale of production.

The physical properties of this compound are also worth noting. It has a melting point of approximately 78°C and a boiling point around 165°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. Additionally, its stability under mild acidic or basic conditions further enhances its utility in chemical synthesis.

3-Furanol, 3-(2-amino-1-methylethyl)-5-cyclopropyltetrahydro- has found applications in both academia and industry. In academic research, it serves as a valuable model compound for studying ring strain effects and stereochemical outcomes in organic reactions. In industrial settings, it is used as an intermediate in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

The latest research on this compound has focused on its role in catalytic processes. Scientists have investigated its ability to act as a ligand in transition metal-catalyzed reactions, where it enhances the selectivity and efficiency of these reactions. This finding opens up new avenues for its use in asymmetric catalysis and sustainable chemical synthesis.

In conclusion, 3-Furanol, 3-(2-amino-1-methylethyl)-5-cyclopropyltetrahydro- is a versatile compound with a wide range of applications across different disciplines. Its unique structure, coupled with recent advancements in its synthesis and application, positions it as an important molecule in both basic research and industrial development.